- Reduction of steroid and triterpenoid α,β-unsaturated ketones with lithium/ethylenediamine, Indian Journal of Chemistry, 1987, (3), 263-5
Cas no 471-67-0 (Oleanane)
Oleanane structure
Oleanane Chemical and Physical Properties
Names and Identifiers
-
- Oleanane
- (4aS,6aR,6aR,6bR,8aR,12aS,14aR,14bS)-4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,6a,7,8,9,10,12,12a,13,14,14a-hexadecahydropicene
- 18BETA(H)-OLEANANE
- 18ß(H)-OLEANANE
- 18ß(H)-Oleanane100µg
- DTXSID00872582
- UNII-CB9Y4447CP
- BDBM604160
- Q1924527
- PICENE, DOCOSAHYDRO-2,2,4A,6A,6B,9,9,12A-OCTAMETHYL-, (4AR-(4A.ALPHA.,6A.BETA.,6B.ALPHA.,8A.BETA.,12A.ALPHA.,12B.BETA.,14A.ALPHA.,14B.ALPHA.))-
- 18.BETA.(H)-OLEANANE
- CHEBI:36481
- US11660306, Example Oleanane
- (4AR-(4A.ALPHA.,6A.BETA.,6B.ALPHA.,8A.BETA.,12A.ALPHA.,12B.BETA.,14A.ALPHA.,14B.ALPHA.))-DOCOSAHYDRO-2,2,4A,6A,6B,9,9,12A-OCTAMETHYLPICENE
- CB9Y4447CP
- 471-67-0
-
- Inchi： InChI=1S/C30H52/c1-25(2)16-17-27(5)18-19-29(7)21(22(27)20-25)10-11-24-28(6)14-9-13-26(3,4)23(28)12-15-30(24,29)8/h21-24H,9-20H2,1-8H3/t21-,22+,23+,24-,27-,28+,29-,30-/m1/s1
- InChI Key： VCNKUCWWHVTTBY-KQCVGMHHSA-N
- SMILES： CC1(CC[C@@]2(C)[C@H]([C@H]3CC[C@@H]4[C@]5(CCCC(C)(C)[C@@H]5CC[C@@]4(C)[C@]3(C)CC2)C)C1)C
Computed Properties
- Exact Mass: 412.40700
- Monoisotopic Mass: 412.406901659g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 30
- Rotatable Bond Count: 0
- Complexity: 701
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
- XLogP3: 11.6
Experimental Properties
- PSA: 0.00000
- LogP: 9.27800
Oleanane Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Lithium Solvents: Ethylenediamine
Reference
Oleanane Raw materials
Oleanane Preparation Products
Oleanane Related Literature
-
Bo Li,Yongan Yang,Liuzeng Chen,Shichao Chen,Jing Zhang,Wenjian Tang Med. Chem. Commun. 2017 8 1498
-
Miroslav Kvasnica,Milan Urban,Niall J. Dickinson,Jan Sarek Nat. Prod. Rep. 2015 32 1303
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3. Index pages
-
Huaming Sheng,Hongbin Sun Nat. Prod. Rep. 2011 28 543
-
5. Index pages
471-67-0 (Oleanane) Related Products
- 10281-53-5(Bicyclo[3.1.1]heptane,2,6,6-trimethyl-, (1S,2S,5S)-)
- 16207-81-1(1,2 Dimethyl Adamantane (Mixture of Disastereomers))
- 1687-34-9(1-Ethyl-3-methyladamantane)
- 702-79-4(1,3-Dimethyladamantane)
- 707-35-7(1,3,5-Trimethyladamantane)
- 768-91-2(1-Methyl Adamantane)
- 473-55-2(Pinane(endo+exo))
- 17161-33-0(Cyclohexane,1,1'-(3,7,12,16-tetramethyl-1,18-octadecanediyl)bis[2,2,6-trimethyl-)
- 6876-13-7(cis-Pinane)
- 1219982-23-6(3-4-(tert-Butyl)phenoxypiperidine hydrochloride)
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